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Compound of Interest

Compound Name: 17:0-22:4 PG-d5

Cat. No.: B12402849 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized compounds like 17:0-22:4 PG-d5 is paramount. This guide provides

immediate, essential safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment and build trust in procedural excellence.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling 17:0-22:4 PG-d5, a thorough hazard assessment should be conducted to

ensure the appropriate level of personal protective equipment is utilized.[1] While the specific

Safety Data Sheet (SDS) for 17:0-22:4 PG-d5 should be consulted for detailed

recommendations[2][3][4][5], general best practices for similar compounds suggest the

following PPE:

Hand Protection: Chemical-resistant gloves, such as nitrile or latex, are essential to prevent

skin contact. The exact breakthrough time of the glove material should be confirmed with the

manufacturer.[6]

Eye Protection: Safety glasses with side shields or goggles should be worn to protect against

splashes.

Protective Clothing: A standard laboratory coat or gown is recommended to protect street

clothing.[7]
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Respiratory Protection: If there is a risk of generating aerosols or dust, a NIOSH-approved

respirator or working within a fume hood is necessary.[6][8]

Operational Handling and Storage
Receiving and Storage:

Upon receipt, the container should be inspected for any damage or leaks. 17:0-22:4 PG-d5 is

typically stored at -20°C to maintain its stability and integrity.[4] It should be stored in a tightly

sealed, appropriate container in a designated, well-ventilated area away from incompatible

materials.

Handling:

All handling of 17:0-22:4 PG-d5 should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of aerosols.[6]

Use designated equipment and utensils for handling this compound.

After handling, wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 17:0-22:4 PG-d5 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation: All waste containing 17:0-22:4 PG-d5, including empty

containers, contaminated gloves, and absorbent materials, should be treated as hazardous

chemical waste.[9] This waste should be segregated from other laboratory waste streams.

[10]

Containerization and Labeling: Hazardous waste must be collected in compatible, leak-proof

containers that are clearly labeled with the contents and associated hazards.[9][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://cdn.caymanchem.com/cdn/msds/28953m.pdf
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b12402849?utm_src=pdf-body
https://www.scientificlabs.co.uk/product/-nocategory-/858131L-1MG
https://www.benchchem.com/product/b12402849?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/28953m.pdf
https://www.benchchem.com/product/b12402849?utm_src=pdf-body
https://www.benchchem.com/product/b12402849?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.stericycle.co.uk/en-gb/resource-centre/blog/how-to-dispose-of-laboratory-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Method: Disposal should be carried out through a licensed hazardous waste

disposal service.[10] Do not dispose of this compound down the drain or in the regular trash.

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C [4]

Experimental Workflow: Safe Handling of 17:0-22:4
PG-d5
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Caption: Workflow for the safe handling of 17:0-22:4 PG-d5 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12402849?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

